Cas no 30709-63-8 (5-ethyl-4-propyl-1,3-thiazol-2-amine)

• Product Name: 5-ethyl-4-propyl-1,3-thiazol-2-amine
• CAS No: 30709-63-8
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 1076280
• PubChem ID: 6485187
• Update Time: 2025-06-13

5-ethyl-4-propyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-4-propyl-thiazol-2-ylamine
• 2-Amino-4-propyl-5-aethyl-thiazol
• 5-Aethyl-4-phenyl-oxazol-2-ylamin
• 5-Aethyl-4-propyl-thiazol-2-ylamin
• 5-ethyl-4-phenyl-oxazol-2-ylamine
• AC1L6HTC
• AC1Q4XR5
• AG-J-14111
• AR-1G8077
• CTK4G9975
• NSC158066
• SureCN474237
• 5-Ethyl-4-propyl-2-thiazolamine
• CS-0250580
• 2-amino-4-propyl-5-ethylthiazole
• 5-Ethyl-4-propylthiazol-2-amine
• EN300-51434
• SCHEMBL10983683
• JGWJSBCQVNZWSA-UHFFFAOYSA-N
• 30709-63-8
• G25772
• AKOS000149038
• DTXSID101303206
• 5-ethyl-4-propyl-1,3-thiazol-2-amine
• 5-ethyl-4-propyl-thiazol-2-ylamine, AldrichCPR

• MDL： MFCD08056096
• Inchi： 1S/C8H14N2S/c1-3-5-6-7(4-2)11-8(9)10-6/h3-5H2,1-2H3,(H2,9,10)
• InChI Key： JGWJSBCQVNZWSA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1CC)CCC

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

5-ethyl-4-propyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-ethyl-4-propyl-1,3-thiazol-2-amine

Introduction to 5-ethyl-4-propyl-1,3-thiazol-2-amine (CAS No. 30709-63-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-ethyl-4-propyl-1,3-thiazol-2-amine, identified by the chemical identifier CAS No. 30709-63-8, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. The compound belongs to the thiazole class, a heterocyclic structure consisting of a sulfur atom and a nitrogen atom embedded within a six-membered ring. This particular derivative, characterized by ethyl and propyl substituents at the 5th and 4th positions respectively, exhibits distinct chemical and pharmacological characteristics that make it a promising candidate for further investigation.

The thiazole scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of alkyl groups such as ethyl and propyl in 5-ethyl-4-propyl-1,3-thiazol-2-amine influences its pharmacokinetic profile, solubility, and interactions with biological targets. Recent studies have highlighted the importance of optimizing substituent patterns in thiazole derivatives to enhance their therapeutic efficacy while minimizing potential side effects.

One of the most compelling aspects of 5-ethyl-4-propyl-1,3-thiazol-2-amine is its potential role as a lead compound in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors implicated in human diseases. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are critical targets in oncology research. The propyl group at the 4th position appears to modulate the compound's binding affinity to these targets, potentially making it a valuable scaffold for designing more selective kinase inhibitors.

The synthesis of 5-ethyl-4-propyl-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater flexibility in modifying the molecular structure, enabling researchers to explore analogs with enhanced properties.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-ethyl-4-propyl-1,3-thiazol-2-amine. Molecular docking simulations and virtual screening have enabled scientists to predict binding modes and affinities with high accuracy. These computational tools are particularly useful for identifying potential drug candidates early in the discovery pipeline, reducing the time and cost associated with experimental screening.

The pharmacological profile of 5-ethyl-4-propyl-1,3-thiazol-2-amine is being actively investigated in preclinical models. Initial findings indicate that the compound demonstrates moderate bioavailability and favorable metabolic stability. However, challenges remain in terms of optimizing its solubility and permeability across biological membranes. Efforts are underway to address these issues through structural modifications or formulation strategies.

The role of thiazole derivatives in addressing neurological disorders has also been a focus of recent research. Studies suggest that compounds within this class may interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. While 5-ethyl-4-propyl-1,3-thiazol-2-amine has not yet been tested extensively in these contexts, its structural similarities to known bioactive molecules make it an intriguing candidate for further exploration.

The environmental impact of synthesizing and utilizing 5-ethyl-4-propyl-1,3-thiazol-2-am ine is another important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, solvent-free reactions and biocatalytic methods are being explored as alternatives to traditional approaches.

The commercial viability of 5ethyl4propyl1 3thiazol 2amine is influenced by factors such as production costs, regulatory requirements, and market demand. As interest in thiazole-based therapeutics grows, there is an increasing need for scalable synthesis methods that can meet industrial standards. Collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory findings into market-ready products.

The future prospects for 5ethyl4propyl1 3thiazol 2amine are bright, with ongoing research aimed at uncovering new applications and improving its therapeutic potential. Innovations in drug delivery systems may enhance its bioavailability and target specificity, further expanding its utility in medicine. Additionally, interdisciplinary approaches combining chemistry with biology and computer science will continue to drive progress in this field.